Cas no 1437323-23-3 (1-Cyclopropylmethyl-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid)

• Product Name: 1-Cyclopropylmethyl-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• CAS No: 1437323-23-3
• MF: C₁₅H₁₃FN₂O₄
• MW: 304.273127317429
• MDL: MFCD31760205
• CID: 4781371
• Update Time: 2025-06-10

1-Cyclopropylmethyl-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TQP0404
• 1-Cyclopropylmethyl-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• 1-(cyclopropylmethyl)-3-(4-fluorophenyl)-2,4-dioxopyrimidine-5-carboxylic acid
• 1-(cyclopropylmethyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• 1-Cyclopropylmethyl-3-(4-fluoro-phenyl)-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid

• MDL： MFCD31760205
• Inchi： 1S/C15H13FN2O4/c16-10-3-5-11(6-4-10)18-13(19)12(14(20)21)8-17(15(18)22)7-9-1-2-9/h3-6,8-9H,1-2,7H2,(H,20,21)
• InChI Key： SYNHZTBGWVVZNZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C(C(=O)O)=CN(C1=O)CC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 536
• XLogP3: 2.1
• Topological Polar Surface Area: 77.9

Additional information on 1-Cyclopropylmethyl-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

Introduction to 1-Cyclopropylmethyl-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No. 1437323-23-3)

1-Cyclopropylmethyl-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid, identified by its CAS number 1437323-23-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydropyrimidine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a fluorophenyl group and a cyclopropylmethyl moiety introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The molecular framework of 1-Cyclopropylmethyl-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid incorporates a dioxo functional group, which contributes to its reactivity and potential utility in synthetic chemistry. The combination of these structural elements suggests that this compound may exhibit inhibitory effects on various biological targets, particularly enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

Recent advancements in computational chemistry have enabled the prediction of pharmacokinetic properties and binding affinities for complex molecules like 1-Cyclopropylmethyl-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid. Studies utilizing molecular docking simulations have indicated that this compound may interact with proteins such as kinases and transcription factors, which are critical in cellular signaling cascades. The fluorine atom in the phenyl ring enhances binding interactions due to its ability to form strong hydrogen bonds and influence electronic distribution.

In the realm of medicinal chemistry, the synthesis of derivatives from tetrahydropyrimidine scaffolds has been extensively studied due to their versatility. Researchers have been exploring modifications to the core structure to optimize bioavailability and target specificity. For instance, the introduction of a cyclopropylmethyl group can improve metabolic stability while maintaining binding efficacy. This strategy has been successfully applied in the development of small-molecule inhibitors for therapeutic applications.

The pharmacological potential of 1-Cyclopropylmethyl-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid has been investigated in preclinical models. Preliminary data suggest that it may possess anti-inflammatory and anti-proliferative properties. The compound's ability to modulate enzyme activity could make it a valuable tool in the development of novel therapeutics for chronic diseases. Additionally, its structural features may allow for further derivatization to enhance pharmacological profiles.

One of the most compelling aspects of this compound is its synthetic accessibility. Advances in organic synthesis techniques have made it feasible to produce complex heterocycles like 1-Cyclopropylmethyl-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid with high purity and yield. This accessibility is crucial for conducting extensive biological evaluations and optimizing lead compounds for clinical development. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits.

The role of fluorine-containing compounds in modern drug design cannot be overstated. The incorporation of fluorine atoms into molecular structures often enhances pharmacological activity by improving lipophilicity and binding affinity. In the case of 1-Cyclopropylmethyl-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid, the fluorophenyl group is strategically positioned to interact with biological targets while maintaining overall molecular stability. This balance is key to developing drugs that are both effective and safe.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-Cyclopropylmethyl-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid will remain at the forefront of drug discovery efforts. The integration of high-throughput screening technologies with computational modeling has accelerated the identification of promising candidates for further development. These innovations are transforming how new drugs are discovered and brought to market.

The future prospects for this compound are bright given its structural features and demonstrated biological activity. Further research is warranted to explore its potential in treating various diseases and conditions. Collaborative studies involving multiple disciplines—synthetic chemistry, pharmacology, and bioinformatics—will be essential to fully realize its therapeutic potential.